Cas no 1805697-65-7 (1-Bromo-1-(5-ethyl-2-fluorophenyl)propan-2-one)

• Product Name: 1-Bromo-1-(5-ethyl-2-fluorophenyl)propan-2-one
• CAS No: 1805697-65-7
• MF: C₁₁H₁₂BrFO
• MW: 259.114786148071
• CID: 4976244
• Update Time: 2025-06-15

1-Bromo-1-(5-ethyl-2-fluorophenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-1-(5-ethyl-2-fluorophenyl)propan-2-one

• Inchi： 1S/C11H12BrFO/c1-3-8-4-5-10(13)9(6-8)11(12)7(2)14/h4-6,11H,3H2,1-2H3
• InChI Key： YDUOMXNTNCRXEQ-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C(=CC=C(CC)C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 208
• XLogP3: 3.3
• Topological Polar Surface Area: 17.1

Additional information on 1-Bromo-1-(5-ethyl-2-fluorophenyl)propan-2-one

Recent Advances in the Study of 1-Bromo-1-(5-ethyl-2-fluorophenyl)propan-2-one (CAS: 1805697-65-7)

1-Bromo-1-(5-ethyl-2-fluorophenyl)propan-2-one (CAS: 1805697-65-7) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its brominated and fluorinated aromatic structure, serves as a crucial intermediate in the synthesis of various bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents targeting metabolic and inflammatory pathways.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of 1-Bromo-1-(5-ethyl-2-fluorophenyl)propan-2-one as a key precursor in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The researchers demonstrated that the bromo and fluoro substituents on the aromatic ring significantly enhance the electrophilic reactivity of the compound, facilitating its incorporation into more complex pharmacophores. The study also noted the compound's stability under physiological conditions, making it a viable candidate for further preclinical development.

In addition to its utility in kinase inhibitor synthesis, recent research has investigated the compound's potential in antimicrobial applications. A 2024 paper in Bioorganic & Medicinal Chemistry Letters reported that derivatives of 1-Bromo-1-(5-ethyl-2-fluorophenyl)propan-2-one exhibited promising activity against multidrug-resistant bacterial strains, including Staphylococcus aureus and Escherichia coli. The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from traditional antibiotics.

Another area of interest is the compound's role in the development of positron emission tomography (PET) tracers. A collaborative study between academic and industrial researchers, published in Nuclear Medicine and Biology in 2023, utilized 1-Bromo-1-(5-ethyl-2-fluorophenyl)propan-2-one as a building block for radiolabeled probes targeting neurodegenerative diseases. The study emphasized the compound's versatility in introducing fluorine-18, a commonly used radioisotope in PET imaging, into complex molecular frameworks.

Despite these advancements, challenges remain in the large-scale synthesis and purification of 1-Bromo-1-(5-ethyl-2-fluorophenyl)propan-2-one. A recent review in Organic Process Research & Development (2024) discussed optimization strategies for its production, including the use of flow chemistry and catalytic bromination techniques to improve yield and reduce byproducts. These methodological improvements are expected to facilitate broader adoption of the compound in industrial and academic settings.

In conclusion, 1-Bromo-1-(5-ethyl-2-fluorophenyl)propan-2-one (CAS: 1805697-65-7) represents a versatile and valuable intermediate in modern pharmaceutical research. Its applications span from kinase inhibitor development to antimicrobial agents and diagnostic imaging, underscoring its importance in the chemical biology toolkit. Future research is likely to focus on expanding its utility in targeted drug delivery systems and exploring its interactions with emerging biological targets.